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For Researchers, Scientists, and Drug Development Professionals
Introduction

Solvent Red 195 is a synthetic organic dye utilized primarily in the coloring of various plastics,
resins, and fibers. Its key attributes include high thermal stability, good lightfastness, and
excellent solubility in a range of organic solvents, making it a versatile colorant in the
manufacturing industry. While extensive data exists on its physical properties and applications,
specific photophysical data such as precise excitation and emission maxima, and fluorescence
guantum yield are not readily available in public-access scientific literature or technical data
sheets.

This guide provides a comprehensive overview of the known properties of Solvent Red 195.
More importantly, it offers detailed experimental protocols for researchers to determine the
excitation and emission spectra, as well as the fluorescence quantum yield of this dye in a
laboratory setting.

Physicochemical Properties of Solvent Red 195
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The following table summarizes the available quantitative data for Solvent Red 195, compiled
from various manufacturer and supplier technical data sheets.

Property Value

C.I. Name Solvent Red 195
CAS Number 164251-88-1
Appearance Bluish-red powder
Melting Point 216 °C

Heat Resistance (in PS) 300 °C

Light Fastness (in PS) 8 (on a scale of 1-8)

Solubility (g/L at 20°C)

Acetone 14
Butyl Acetate 1.3
Methylbenzene 2.7
Dichloromethane 37.1
Ethyl Alcohol 0.8

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic characterization of
Solvent Red 195.

Protocol 1: Measurement of Excitation and Emission
Spectra

This protocol outlines the procedure for determining the excitation and emission spectra of
Solvent Red 195 using a fluorescence spectrophotometer.

1. Materials and Equipment:
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Solvent Red 195

Spectroscopic grade solvent (e.g., dichloromethane, due to high solubility)

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Fluorescence spectrophotometer

Quartz cuvettes (1 cm path length)

. Sample Preparation:

Prepare a stock solution of Solvent Red 195 in the chosen solvent (e.g., 1 mg/mL).

From the stock solution, prepare a series of dilutions. For fluorescence measurements, the
absorbance of the solution at the excitation wavelength should be kept below 0.1 to avoid
inner filter effects.

. Measurement of Absorption Spectrum:

Using the UV-Vis spectrophotometer, measure the absorption spectrum of a diluted solution
of Solvent Red 195 over a broad wavelength range (e.g., 300-700 nm) to identify the
absorption maxima. The peak of the longest wavelength absorption band is a good starting
point for determining the optimal excitation wavelength.

. Measurement of Emission Spectrum:

Set the excitation wavelength on the fluorescence spectrophotometer to the absorption
maximum determined in the previous step.

Scan the emission monochromator over a wavelength range starting from ~20 nm above the
excitation wavelength to a longer wavelength where the emission signal returns to baseline
(e.q., if excitation is at 550 nm, scan from 570 nm to 800 nm).

The wavelength at which the highest fluorescence intensity is observed is the emission
maximum (A_em).
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. Measurement of Excitation Spectrum:

Set the emission wavelength on the fluorescence spectrophotometer to the emission
maximum (A_em) determined in the previous step.

Scan the excitation monochromator over a range of shorter wavelengths (e.g., 300-600 nm).

The resulting spectrum should resemble the absorption spectrum and will show the efficiency
of different excitation wavelengths in producing fluorescence. The peak of this spectrum is

the excitation maximum (A_ex).
. Data Analysis:

Plot the absorption, excitation, and emission spectra on the same graph to visualize the
Stokes shift (the difference in wavelength between the excitation and emission maxima).
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Workflow for Spectroscopic Analysis of Solvent Red 195
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Workflow for Spectroscopic Analysis
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Protocol 2: Determination of Relative Fluorescence
Quantum Yield (®_F)

This protocol describes the comparative method for determining the fluorescence quantum
yield of Solvent Red 195 relative to a well-characterized standard.

1. Selection of a Standard:

e Choose a fluorescence standard with a known quantum yield that absorbs and emits in a
similar spectral region as Solvent Red 195. A common standard for the red region is
Rhodamine 6G or Rhodamine 101.

2. Materials and Equipment:
e Same as Protocol 1, plus the selected fluorescence standard.

o Ensure the same solvent is used for both the standard and Solvent Red 195 to minimize
variations due to refractive index.

3. Sample Preparation:

» Prepare a series of five to six dilutions for both Solvent Red 195 and the standard in the
same solvent.

e The absorbance of these solutions at the chosen excitation wavelength should range from
approximately 0.01 to 0.1.

4. Measurement:
e For each solution of Solvent Red 195 and the standard:

o Measure the absorbance at the chosen excitation wavelength using a UV-Vis
spectrophotometer.

o Measure the fluorescence emission spectrum using a fluorescence spectrophotometer,
ensuring identical instrument settings (e.g., excitation wavelength, slit widths) for all
measurements.
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Integrate the area under the emission spectrum for each solution to obtain the integrated
fluorescence intensity (1).

. Data Analysis:

For both Solvent Red 195 and the standard, plot the integrated fluorescence intensity (I)
versus absorbance (A).

Perform a linear regression for each data set. The slope of the line is the gradient (Grad).
Calculate the quantum yield of Solvent Red 195 (®_X) using the following equation:

® X =& ST*(Grad_X/Grad_ST)* (n_X2/n_ST?)

Where:

o ®_ST is the known quantum yield of the standard.

o Grad_X and Grad_ST are the gradients from the plots of integrated fluorescence intensity
vs. absorbance for the sample and the standard, respectively.

o n_X and n_ST are the refractive indices of the solvents used for the sample and the
standard (if the same solvent is used, this term is 1).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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